Cas no 58518-38-0 (1-hydroxypropan-2-yl (3-chlorophenyl)carbamate)

• Product Name: 1-hydroxypropan-2-yl (3-chlorophenyl)carbamate
• CAS No: 58518-38-0
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 1610608
• PubChem ID: 191481
• Update Time: 2025-04-21

1-hydroxypropan-2-yl (3-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1-hydroxypropan-2-yl (3-chlorophenyl)carbamate
• Carbamic acid, (3-chlorophenyl)-, 2-hydroxy-1-methylethyl ester
• 58518-38-0
• 1-hydroxypropan-2-yl N-(3-chlorophenyl)carbamate
• 1-Hydroxy-2-propyl-3-chlorocarbanilide
• DTXSID20974072

• Inchi： 1S/C10H12ClNO3/c1-7(6-13)15-10(14)12-9-4-2-3-8(11)5-9/h2-5,7,13H,6H2,1H3,(H,12,14)
• InChI Key： XGGBQGHLBMNWMF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(=O)OC(C)CO

Computed Properties

• Exact Mass: 229.05066
• Monoisotopic Mass: 229.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.337
• Boiling Point: 311.9°C at 760 mmHg
• Flash Point: 142.5°C
• Refractive Index: 1.589
• PSA: 58.56